Cas no 1810070-25-7 (6-Bromoisoquinoline hydrochloride)
1810070-25-7 structure
Product Name:6-Bromoisoquinoline hydrochloride
CAS No:1810070-25-7
MF:C9H7BrClN
MW:244.515580415726
CID:4727825
Update Time:2023-08-15
6-Bromoisoquinoline hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 6-Bromoisoquinoline hydrochloride
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- Inchi: 1S/C9H6BrN.ClH/c10-9-2-1-8-6-11-4-3-7(8)5-9;/h1-6H;1H
- InChI Key: NNGJJGYJBKXZGW-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C=NC=CC=2C=1.Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 138
- Topological Polar Surface Area: 12.9
6-Bromoisoquinoline hydrochloride Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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